Cas no 1329836-75-0 (1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4)

• Product Name: 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4
• CAS No: 1329836-75-0
• MF: C₁₀H₈N₆
• MW: 216.184356689453
• CID: 5044514
• Update Time: 2025-06-12

1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

• Inchi： 1S/C10H8N6/c1-2-9(15-7-11-5-13-15)4-10(3-1)16-8-12-6-14-16/h1-8H/i11+1,13+1,15+1,16+1
• InChI Key： WXNXRKYXCCDJHI-ICZKCAEDSA-N
• SMILES： [15N]1(C=[15N]C=[15N]1)C1C=CC=C(C=1)[15N]1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4

Additional information on 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

Introduction to 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1329836-75-0, identified as 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the triazole class, which has garnered significant attention due to its versatile applications in pharmaceuticals and agrochemicals. The presence of nitrogen atoms in its structure contributes to its unique reactivity and potential biological activity, making it a subject of intense research interest.

One of the most notable features of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 is its molecular framework, which integrates two triazole rings connected by a 1,3-phenylene bridge. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its interaction with biological targets. The 15N isotope labeling in the name suggests that this compound may be used in NMR spectroscopy studies to elucidate structural details and dynamic processes within biological systems.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in drug discovery. The triazole moiety is particularly well-known for its role in medicinal chemistry due to its ability to form stable hydrogen bonds and participate in metal coordination. These properties make it an excellent scaffold for designing molecules that can interact with enzymes and receptors. In particular, 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 has shown promise in inhibiting various therapeutic targets associated with inflammatory diseases and cancer.

Current research indicates that this compound exhibits significant potential as an anti-inflammatory agent. Studies have demonstrated that derivatives of triazole compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The phenylene bridge in 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 further enhances its binding affinity by providing a rigid structure that mimics natural substrates of these enzymes. This has led to the development of novel therapeutic strategies aimed at reducing inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 has been explored for its anticancer potential. Preclinical studies have revealed that certain triazole derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting DNA replication. The nitrogen-rich structure of this compound allows it to interact with nucleic acids and proteins involved in cell cycle regulation. Furthermore, the use of 15N labeling enables researchers to track the metabolic fate of the compound within cancer cells using advanced NMR techniques.

The synthesis of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 presents an interesting challenge due to the need for precise functionalization of the triazole rings while maintaining structural integrity. Modern synthetic methodologies have made significant strides in this area by employing transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques allow for efficient construction of complex heterocyclic frameworks while minimizing unwanted side reactions.

The incorporation of 15N into the molecular structure not only aids in structural elucidation but also opens up possibilities for studying protein-ligand interactions at an atomic level. Isotope-edited NMR experiments can provide detailed insights into binding kinetics and thermodynamics, which are crucial for optimizing drug candidates. Such information is invaluable for drug design pipelines where understanding molecular interactions is paramount.

From a pharmaceutical perspective, ertical applications highlight it significance . Future studies should aim at exploring new derivatives with enhanced bioavailability and reduced toxicity. By leveraging computational chemistry tools such as molecular docking simulations, researchers can predict how modifications to this scaffold will affect its biological activity, paving way for next generation therapeutics.